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Compound of Interest

Compound Name: Pirimicarb-d6

Cat. No.: B1357182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical details related to the Pirimicarb-d6 analytical standard. It is designed to assist

researchers, scientists, and professionals in drug development in sourcing this standard and

understanding its application.

Commercial Availability of Pirimicarb-d6
Pirimicarb-d6, the deuterated analog of the carbamate insecticide Pirimicarb, is a critical

internal standard for quantitative analysis by mass spectrometry. Several reputable suppliers

offer this analytical standard. The following table summarizes the available quantitative data for

easy comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity/Iso
topic
Enrichme
nt

Available
Quantitie
s

Sigma-

Aldrich

(PESTANA

L®)

Pirimicarb-

d6

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol

Analytical

Standard

Grade

10 mg

LGC

Standards

Pirimicarb

D6

(dimethylca

rbamate

D6)

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol

Not

specified
10 mg

Toronto

Research

Chemicals

(TRC)

Pirimicarb-

d6

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol

Not

specified

1 mg, 2.5

mg, 5 mg

BOC

Sciences

PIRIMICA

RB-[D6]

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol

Not

specified

Inquire for

details

MedChem

Express

(MCE)

Pirimicarb-

d6

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol

Not

specified

Inquire for

details

Pharmaffili

ates

Pirimicarb

D6

(dimethylca

rbamate

D6) 100

µg/mL in

Acetonitrile

1015854-

66-6

C₁₁H₁₂D₆N

₄O₂

244.32

g/mol
Solution

Inquire for

details

Mechanism of Action: Acetylcholinesterase
Inhibition
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Pirimicarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE).[1][2] AChE is a critical enzyme in the nervous system responsible

for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid. This

process terminates the nerve signal at cholinergic synapses.

The inhibitory action of pirimicarb involves the reversible carbamoylation of a serine residue

within the active site of AChE. This modification renders the enzyme inactive, leading to an

accumulation of ACh in the synaptic cleft. The excess ACh results in continuous stimulation of

nerve and muscle fibers, causing hyper-excitation, paralysis, and ultimately the death of the

insect.[2][3]
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Choline + AcetateProducts

Pirimicarb
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Starting Materials

Deuterated Dimethylamine
((CD₃)₂NH)

Phosgene or equivalent

Reaction 1:
Carbamoyl Chloride Formation N,N-di(methyl-d3)carbamoyl chloride

Reaction 2:
Esterification

2-(dimethylamino)-5,6-dimethylpyrimidin-4-ol

Pirimicarb-d6
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Sample Collection

Homogenization

QuEChERS Extraction
(Acetonitrile + Salts + Pirimicarb-d6)

Dispersive SPE Cleanup
(PSA + MgSO₄)

LC-MS/MS Analysis
(MRM Mode)

Quantification
(Internal Standard Method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Pirimicarb-d6 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357182#commercial-suppliers-of-pirimicarb-d6-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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